Cas no 118867-99-5 ((3S,7aR)-3-phenyl-1H,3H,5H,7aH-pyrrolo1,2-c1,3oxazol-5-one)

(3S,7aR)-3-phenyl-1H,3H,5H,7aH-pyrrolo1,2-c1,3oxazol-5-one structure
118867-99-5 structure
Product name:(3S,7aR)-3-phenyl-1H,3H,5H,7aH-pyrrolo1,2-c1,3oxazol-5-one
CAS No:118867-99-5
MF:C12H11NO2
MW:201.221243143082
CID:1208351
PubChem ID:11469727

(3S,7aR)-3-phenyl-1H,3H,5H,7aH-pyrrolo1,2-c1,3oxazol-5-one Chemical and Physical Properties

Names and Identifiers

    • (3S,7aR)-3-phenyl-1,7a-dihydro-5H-pyrrolo[1,2-c][1,3]oxazol-5-one
    • LogP
    • (3S,7aR)-3-phenyl-1H,3H,5H,7aH-pyrrolo1,2-c1,3oxazol-5-one
    • (3R,7aS)-3-phenyl-1H,3H,5H,7aH-pyrrolo[1,2-c][1,3]oxazol-5-one
    • (3s,7ar)-3-phenyl-1,7a-dihydro-pyrrolo[1,2-c]oxazol-5-one
    • rac-(3R,7aS)-3-phenyl-1H,3H,5H,7aH-pyrrolo[1,2-c][1,3]oxazol-5-one
    • (3S,7aR)-3-phenyl-3,7a-dihydro-1H-pyrrolo[1,2-c][1,3]oxazol-5-one
    • EN300-6480854
    • 118867-99-5
    • (3S,7aR)-3-phenyl-1H,3H,5H,7aH-pyrrolo[1,2-c][1,3]oxazol-5-one
    • EN300-1708894
    • SCHEMBL4101593
    • (3S,7aR)-3-Phenyl-1,7a-dihydropyrrolo[1,2-c]oxazol-5(3H)-one
    • Inchi: InChI=1S/C12H11NO2/c14-11-7-6-10-8-15-12(13(10)11)9-4-2-1-3-5-9/h1-7,10,12H,8H2/t10-,12+/m1/s1
    • InChI Key: GYAPIMIROZBAGG-PWSUYJOCSA-N
    • SMILES: C1C2C=CC(=O)N2C(O1)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 201.078978594g/mol
  • Monoisotopic Mass: 201.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 29.5Ų

(3S,7aR)-3-phenyl-1H,3H,5H,7aH-pyrrolo1,2-c1,3oxazol-5-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM413659-250mg
(3S,7aR)-3-Phenyl-1,7a-dihydro-pyrrolo[1,2-c]oxazol-5-one
118867-99-5 95%+
250mg
$*** 2023-04-03
Enamine
EN300-1708894-0.1g
(3S,7aR)-3-phenyl-1H,3H,5H,7aH-pyrrolo[1,2-c][1,3]oxazol-5-one
118867-99-5 95%
0.1g
$505.0 2023-09-20
Enamine
EN300-1708894-1.0g
(3S,7aR)-3-phenyl-1H,3H,5H,7aH-pyrrolo[1,2-c][1,3]oxazol-5-one
118867-99-5 95%
1.0g
$1458.0 2023-07-10
Enamine
EN300-6480854-0.1g
rac-(3R,7aS)-3-phenyl-1H,3H,5H,7aH-pyrrolo[1,2-c][1,3]oxazol-5-one
118867-99-5 95%
0.1g
$470.0 2023-07-10
Enamine
EN300-6480854-0.25g
rac-(3R,7aS)-3-phenyl-1H,3H,5H,7aH-pyrrolo[1,2-c][1,3]oxazol-5-one
118867-99-5 95%
0.25g
$672.0 2023-07-10
Enamine
EN300-6480854-0.5g
rac-(3R,7aS)-3-phenyl-1H,3H,5H,7aH-pyrrolo[1,2-c][1,3]oxazol-5-one
118867-99-5 95%
0.5g
$1058.0 2023-07-10
Enamine
EN300-6480854-1.0g
rac-(3R,7aS)-3-phenyl-1H,3H,5H,7aH-pyrrolo[1,2-c][1,3]oxazol-5-one
118867-99-5 95%
1.0g
$1357.0 2023-07-10
Enamine
EN300-1708894-0.5g
(3S,7aR)-3-phenyl-1H,3H,5H,7aH-pyrrolo[1,2-c][1,3]oxazol-5-one
118867-99-5 95%
0.5g
$1136.0 2023-09-20
Aaron
AR00JQ4C-1g
(3S,7aR)-3-Phenyl-1,7a-dihydro-pyrrolo[1,2-c]oxazol-5-one
118867-99-5 95%
1g
$2030.00 2025-02-28
Aaron
AR00JQ4C-50mg
(3S,7aR)-3-Phenyl-1,7a-dihydro-pyrrolo[1,2-c]oxazol-5-one
118867-99-5 95%
50mg
$490.00 2025-02-28

Recommend Articles

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd